Cas no 1806848-26-9 (Ethyl 2-bromo-6-cyano-3-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-bromo-6-cyano-3-(trifluoromethoxy)benzoate
• CAS No: 1806848-26-9
• MF: C₁₁H₇BrF₃NO₃
• MW: 338.077392816544
• CID: 4948487
• Update Time: 2025-08-05

Ethyl 2-bromo-6-cyano-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-cyano-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7BrF3NO3/c1-2-18-10(17)8-6(5-16)3-4-7(9(8)12)19-11(13,14)15/h3-4H,2H2,1H3
• InChI Key： KEGSFMLMGNLSJO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C#N)C=1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-bromo-6-cyano-3-(trifluoromethoxy)benzoate

Ethyl 2-bromo-6-cyano-3-(trifluoromethoxy)benzoate (CAS No. 1806848-26-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-6-cyano-3-(trifluoromethoxy)benzoate, identified by its CAS number 1806848-26-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, including the presence of a bromine atom, a cyano group, and a trifluoromethoxy substituent, make it an invaluable building block for medicinal chemists.

The significance of Ethyl 2-bromo-6-cyano-3-(trifluoromethoxy)benzoate lies in its ability to undergo a wide range of chemical transformations, which are essential for constructing complex drug molecules. The bromine atom, for instance, provides a reactive site for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of diverse aryl and heteroaryl groups. Additionally, the cyano group can be further functionalized into amides or carboxylic acids, expanding the synthetic possibilities for drug development.

Recent advancements in pharmaceutical research have highlighted the utility of this compound in the development of novel therapeutic agents. For example, studies have demonstrated its role in synthesizing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The trifluoromethoxy group, known for its ability to enhance metabolic stability and binding affinity, has been particularly instrumental in designing molecules with improved pharmacokinetic profiles.

In the context of drug discovery, Ethyl 2-bromo-6-cyano-3-(trifluoromethoxy)benzoate has been employed in the synthesis of compounds with potential applications in treating neurological disorders. Research has shown that derivatives of this intermediate exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in conditions like depression and inflammation. The structural diversity afforded by this compound allows for the exploration of multiple pharmacophores, facilitating the identification of lead compounds with high therapeutic efficacy.

The compound's versatility is further underscored by its use in designing molecules with enhanced bioavailability. The trifluoromethoxy group, in particular, has been shown to improve lipophilicity and cell membrane permeability, critical factors for drug absorption and distribution. This property has made Ethyl 2-bromo-6-cyano-3-(trifluoromethoxy)benzoate a preferred choice for medicinal chemists aiming to develop orally active drugs.

From a synthetic chemistry perspective, the preparation of Ethyl 2-bromo-6-cyano-3-(trifluoromethoxy)benzoate involves multi-step processes that showcase modern synthetic methodologies. The introduction of the bromine atom typically involves halogenation reactions using reagents such as N-bromosuccinimide (NBS), while the cyano group is often introduced via cyanation reactions employing copper(I) cyanide or potassium cyanide. The trifluoromethoxy group is commonly incorporated through nucleophilic aromatic substitution (SNAr) reactions using trifluoromethanol or sodium trifluoromethoxide under appropriate conditions.

The compound's stability under various reaction conditions makes it a reliable starting material for large-scale synthesis. Its compatibility with both aqueous and organic solvents further enhances its utility in industrial settings. Moreover, recent innovations in green chemistry have led to the development of more sustainable synthetic routes for producing Ethyl 2-bromo-6-cyano-3-(trifluoromethoxy)benzoate, minimizing waste generation and reducing environmental impact.

In conclusion, Ethyl 2-bromo-6-cyano-3-(trifluoromethoxy)benzoate (CAS No. 1806848-26-9) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts.